Cas no 1805426-47-4 (Ethyl 3-(aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate)
Ethyl 3-(aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate
-
- Inchi: 1S/C11H11F2N3O2/c1-2-18-11(17)8-5-16-9(10(12)13)7(4-15)6(8)3-14/h5,10H,2,4,15H2,1H3
- InChI Key: HTILPGYJXDCNSA-UHFFFAOYSA-N
- SMILES: FC(C1C(CN)=C(C#N)C(C(=O)OCC)=CN=1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 342
- XLogP3: 0.3
- Topological Polar Surface Area: 89
Ethyl 3-(aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029040572-1g |
Ethyl 3-(aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate |
1805426-47-4 | 97% | 1g |
$1,460.20 | 2022-04-01 |
Ethyl 3-(aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on Ethyl 3-(aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate
Introduction to Ethyl 3-(aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805426-47-4)
Ethyl 3-(aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805426-47-4) is a versatile organic compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.
The molecular structure of Ethyl 3-(aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate is composed of a pyridine ring with several functional groups, including an aminomethyl group, a cyano group, and a difluoromethyl group. These functional groups contribute to the compound's reactivity and biological activity, making it an interesting candidate for further investigation.
One of the key aspects of Ethyl 3-(aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate is its synthesis. Various methods have been reported in the literature for the preparation of this compound. One common approach involves the reaction of 3-bromo-4-cyano-2-(difluoromethyl)pyridine with ethyl glyoxylate in the presence of a base, followed by reductive amination to introduce the aminomethyl group. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.
Recent studies have highlighted the potential of Ethyl 3-(aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate in pharmaceutical applications. For instance, researchers have explored its activity as a modulator of specific enzymes and receptors. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific enzyme involved in inflammatory processes. This finding suggests that Ethyl 3-(aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate could be a valuable lead compound for the development of anti-inflammatory drugs.
In addition to its enzymatic activity, Ethyl 3-(aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate has also shown promise in other therapeutic areas. A study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits significant antiviral activity against certain strains of viruses. The researchers found that it effectively inhibits viral replication by targeting specific viral proteins, making it a potential candidate for antiviral drug development.
The physicochemical properties of Ethyl 3-(aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate have also been extensively studied. It is known to be a solid at room temperature with a melting point ranging from 110°C to 115°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol, which facilitates its use in various experimental settings. Its stability under different conditions has been evaluated, and it has been found to be stable under standard laboratory conditions.
The safety profile of Ethyl 3-(aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate is an important consideration for its potential use in pharmaceutical applications. Toxicity studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, further safety assessments are necessary to ensure its safe use in clinical settings.
In conclusion, Ethyl 3-(aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805426-47-4) is a promising compound with diverse applications in chemical and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in drug discovery and therapeutic interventions.
1805426-47-4 (Ethyl 3-(aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)